2-Methoxyethyl 7-methyl-2-((5-methylfuran-2-yl)methylene)-3-oxo-5-(thiophen-2-yl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

Specification

• CAS No.: 618072-28-9
• Molecular Formula: C21H20N2O5S2
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 2-methoxyethyl (2Z)-7-methyl-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• Standard InChI: InChI=1S/C21H20N2O5S2/c1-12-6-7-14(28-12)11-16-19(24)23-18(15-5-4-10-29-15)17(13(2)22-21(23)30-16)20(25)27-9-8-26-3/h4-7,10-11,18H,8-9H2,1-3H3/b16-11-
• Standard InChI Key: LAXCEULYGBUINN-WJDWOHSUSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCCOC)C4=CC=CS4
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCCOC)C4=CC=CS4

Introduction

2-Methoxyethyl 7-methyl-2-((5-methylfuran-2-yl)methylene)-3-oxo-5-(thiophen-2-yl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a complex organic compound belonging to the class of thiazolopyrimidines. These compounds are known for their diverse biological activities, including anti-inflammatory and anti-cancer properties. The compound's structure features a thiazolo-pyrimidine core with several substituents, including thiophene and furan rings, which contribute to its electronic properties and reactivity.

Synthesis Methods

The synthesis of this compound can be achieved through various organic chemistry methods. A notable approach involves the use of ammonium acetate as a catalyst in the formation of arylidene derivatives of thiazolopyrimidine. The general procedure includes several key steps:

• Formation of Arylidene Derivatives: This involves reacting the thiazolopyrimidine core with appropriate aldehydes in the presence of a catalyst.

• Introduction of Substituents: The incorporation of the 5-methylfuran-2-yl and thiophen-2-yl groups can be achieved through condensation reactions.

Biological Activities and Potential Applications

Thiazolopyrimidine derivatives, including this compound, are investigated for their pharmacological properties. They may exhibit anti-inflammatory and anti-cancer activities by interacting with specific biological targets such as enzymes or receptors. The mechanism of action often involves the inhibition of certain kinases or enzymes involved in cell proliferation or inflammation pathways.

Research Findings and Data

Property	Description
Chemical Class	Thiazolopyrimidine
Biological Activity	Potential anti-inflammatory and anti-cancer properties
Synthesis Method	Use of ammonium acetate as a catalyst for arylidene derivative formation
Substituents	2-Methoxyethyl, 5-methylfuran-2-yl, thiophen-2-yl